Cas no 898755-79-8 (2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone)

• Product Name: 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone
• CAS No: 898755-79-8
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD03842691
• CID: 993963
• PubChem ID: 24725351
• Update Time: 2025-06-12

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(2-methoxyphenyl)methanone
• 2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]-2'-METHOXY BENZOPHENONE
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2-methoxyphenyl)methanone
• A922632
• {2-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(2-methoxyphenyl)methanone
• 898755-79-8
• MFCD03842691
• DTXSID70643746
• AKOS016020687
• 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone

• MDL： MFCD03842691
• Inchi： 1S/C22H25NO4/c1-25-20-9-5-4-8-19(20)21(24)18-7-3-2-6-17(18)16-23-12-10-22(11-13-23)26-14-15-27-22/h2-9H,10-16H2,1H3
• InChI Key： RHOWKFXVKCISRO-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1=CC=CC=C1C(C1C=CC=CC=1OC)=O)CC2

Computed Properties

• Exact Mass: 367.17800
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48

Experimental Properties

• Density: 1.23
• Boiling Point: 560.1°C at 760 mmHg
• Flash Point: 292.5°C
• Refractive Index: 1.609
• PSA: 48.00000
• LogP: 3.20300

Additional information on 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone

Introduction to 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone (CAS No. 898755-79-8)

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone (CAS No. 898755-79-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzophenone derivative, is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzophenone core with a substituted methoxy group and a complex spirocyclic moiety, which imparts distinct chemical and biological properties.

The benzophenone core is a well-known chromophore that exhibits strong UV absorption, making it valuable in the development of sunscreens and photostabilizers. However, the addition of the 1,4-dioxa-8-azaspiro[4.5]decyl group significantly alters the compound's physicochemical properties, enhancing its solubility and bioavailability. This modification also introduces potential pharmacological effects, such as anti-inflammatory and antioxidant activities, which are crucial for therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone has shown promising antioxidant activity. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively scavenges reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone has also been extensively studied. Preclinical trials have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics are essential for developing effective therapeutic agents that can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone in various therapeutic settings. Early results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-methoxy benzophenone (CAS No. 898755-79-8) is a promising compound with a diverse range of biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting candidate for further research and development in the pharmaceutical industry.